Cas no 1251597-73-5 (N,N-diethyl-4-[(4-fluorophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxamide)

• Product Name: N,N-diethyl-4-[(4-fluorophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxamide
• CAS No: 1251597-73-5
• MF: C₂₀H₂₁FN₄O
• MW: 352.405347585678
• CID: 5396586
• Update Time: 2025-07-30

N,N-diethyl-4-[(4-fluorophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-(4-fluoroanilino)-7-methyl-1,8-naphthyridine-3-carboxamide
• N,N-diethyl-4-[(4-fluorophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C20H21FN4O/c1-4-25(5-2)20(26)17-12-22-19-16(11-6-13(3)23-19)18(17)24-15-9-7-14(21)8-10-15/h6-12H,4-5H2,1-3H3,(H,22,23,24)
• InChI Key： OUVPDHFYOWXODN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(NC2=CC=C(F)C=C2)=C(C(N(CC)CC)=O)C=1

Additional information on N,N-diethyl-4-[(4-fluorophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxamide

N,N-Diethyl-4-[(4-Fluorophenyl)Amino]-7-Methyl-1,8-Naphthyridine-3-Carboxamide: A Comprehensive Overview

The compound N,N-diethyl-4-[(4-fluorophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251597-73-5) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The presence of substituents such as diethylamino, fluorophenyl, and methyl groups on the naphthyridine core imparts unique chemical and physical properties to this molecule.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery and materials science. The naphthyridine core is known for its ability to act as a π-electron-deficient aromatic system, making it an excellent candidate for various supramolecular interactions. The fluorophenyl group attached to the naphthyridine ring enhances the compound's electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

The synthesis of N,N-diethyl-4-[(4-fluorophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxamide involves a multi-step process that includes nucleophilic substitution, condensation reactions, and amide formation. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, this compound has shown promise in the field of pharmacology. Studies have demonstrated that naphthyridine derivatives can exhibit anti-inflammatory, antitumor, and antimicrobial activities. The diethylamino group contributes to the compound's lipophilicity, which is crucial for its bioavailability in biological systems. Recent research has focused on evaluating its potential as a lead compound for developing novel therapeutic agents against chronic diseases such as cancer and neurodegenerative disorders.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers (SAMs) has been explored for use in nanotechnology and surface modification techniques. The methyl group on the naphthyridine ring plays a critical role in stabilizing these assemblies by providing steric hindrance and enhancing thermal stability.

From an environmental standpoint, the synthesis and application of this compound are being studied with a focus on sustainability. Researchers are investigating green chemistry approaches to minimize waste generation and reduce energy consumption during its production. The use of biodegradable solvents and catalytic systems has been proposed as a viable strategy for achieving eco-friendly manufacturing processes.

In conclusion, N,N-diethyl-4-[(4-fluorophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxamide (CAS No. 1251597-73-5) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations in drug discovery, materials science, and sustainable chemistry.